Cas no 1343040-07-2 (2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 1343040-07-2
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD18351982
• CID: 4590557
• PubChem ID: 21924992
• Update Time: 2025-05-21

2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-N-cyclopentylglycine
• 2-{cyclopentyl[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid
• 2-[cyclopentyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• Z2527705473
• 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• 1343040-07-2
• CS-0197802
• N-(((9h-Fluoren-9-yl)methoxy)carbonyl)-N-cyclopentylglycine
• SCHEMBL3173765
• AKOS012711718
• E82326
• EN300-81209
• AS-83948
• {CYCLOPENTYL[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ACETIC ACID

• MDL： MFCD18351982
• Inchi： 1S/C22H23NO4/c24-21(25)13-23(15-7-1-2-8-15)22(26)27-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,15,20H,1-2,7-8,13-14H2,(H,24,25)
• InChI Key： LVJZUYHCQLIJSA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)C1CCCC1)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Comprehensive Analysis of 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 1343040-07-2): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical intermediates and peptide synthesis, 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 1343040-07-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structure, featuring a cyclopentyl group and an Fmoc-protecting group, makes it indispensable for researchers developing novel therapeutic peptides and peptidomimetics.

The growing demand for custom peptide synthesis and bioactive molecules has propelled the relevance of CAS No. 1343040-07-2. Recent trends in personalized medicine and targeted drug delivery systems have further highlighted the importance of high-purity intermediates like this compound. Its role in constructing peptide-based therapeutics—such as those for metabolic disorders or oncology—aligns with the industry's shift toward precision healthcare solutions. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," underscoring the compound's technical significance.

From a chemical perspective, the 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid exhibits excellent stability under SPPS conditions, with the Fmoc group providing orthogonal protection that can be cleaved under mild basic conditions. This property is critical for sequential peptide assembly, a process often queried as "stepwise peptide synthesis techniques" in academic literature. The compound's cyclopentyl side chain also contributes to enhanced lipophilicity, a feature explored in studies on membrane permeability optimization—a hot topic in drug development circles.

Quality control and scalability are paramount for CAS No. 1343040-07-2, especially given its use in GMP-compliant peptide production. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify purity, addressing common search queries such as "HPLC methods for Fmoc-compounds." The compound's compatibility with automated synthesizers also makes it valuable for high-throughput screening platforms, reflecting the industry's automation-driven efficiency goals.

Environmental and regulatory considerations surrounding green chemistry in peptide synthesis have influenced the handling of this intermediate. Manufacturers now emphasize solvent recovery systems and atom-efficient protocols—topics frequently searched alongside "sustainable peptide manufacturing." These advancements position 2-cyclopentyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid as both a scientifically and ethically viable choice for modern laboratories.

Looking ahead, the integration of machine learning in peptide design and the rise of multi-functional peptide conjugates are expected to drive further innovation involving this compound. Its structural versatility supports the creation of hybrid biomolecules, answering growing searches for "peptide-drug conjugates" and "next-generation biologics." As research continues to unlock new applications, CAS No. 1343040-07-2 remains at the forefront of cutting-edge therapeutic development.